2-chloro-N-[(3,4-difluorophenyl)methyl]-N-methylacetamide

• IUPAC Name: 2-chloro-N-[(3,4-difluorophenyl)methyl]-N-methylacetamide
• InChI: InChI=1S/C10H10ClF2NO/c1-14(10(15)5-11)6-7-2-3-8(12)9(13)4-7/h2-4H,5-6H2,1H3
• InChI Key: WYTVSYDLGRRDEB-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1=CC(=C(C=C1)F)F)C(=O)CCl
• Molecular Formula: C10H10ClF2NO
• Molecular Weight: 233.64 g/mol

Description

2-chloro-N-[(3,4-difluorophenyl)methyl]-N-methylacetamide is a synthetic compound that belongs to the class of amides. It is commonly used in scientific research as a tool for investigating the biochemical and physiological effects of certain compounds. In

Mechanism of Action

The mechanism of action of 2-chloro-N-[(3,4-difluorophenyl)methyl]-N-methylacetamide is not fully understood. However, it is known to interact with certain enzymes and receptors, leading to changes in their activity. It has been shown to inhibit the activity of cytochrome P450 enzymes, which are responsible for metabolizing many drugs and toxins in the body. It has also been shown to activate the sigma-1 receptor, which is involved in a variety of physiological processes.
Biochemical and Physiological Effects:
2-chloro-N-[(3,4-difluorophenyl)methyl]-N-methylacetamide has a variety of biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes, which can lead to changes in the metabolism of drugs and toxins in the body. It has also been shown to activate the sigma-1 receptor, which is involved in a variety of physiological processes such as pain perception, mood regulation, and neuroprotection.

Advantages and Limitations for Lab Experiments

One advantage of using 2-chloro-N-[(3,4-difluorophenyl)methyl]-N-methylacetamide in lab experiments is its ability to selectively inhibit certain enzymes and activate certain receptors. This allows researchers to investigate the specific roles of these enzymes and receptors in various physiological processes. However, one limitation of using this compound is its potential toxicity. It is important to use appropriate safety precautions when handling this compound in the lab.

Future Directions

There are many potential future directions for research involving 2-chloro-N-[(3,4-difluorophenyl)methyl]-N-methylacetamide. One area of research could involve investigating its potential as a therapeutic agent for various diseases. It has been shown to have neuroprotective effects, and could potentially be used to treat neurodegenerative diseases such as Alzheimer's and Parkinson's. Another area of research could involve investigating its potential as a tool for studying the role of cytochrome P450 enzymes in drug metabolism. Overall, the potential applications of this compound in scientific research are vast and varied.

Synthesis Methods

2-chloro-N-[(3,4-difluorophenyl)methyl]-N-methylacetamide can be synthesized using a variety of methods. One common method involves the reaction of 3,4-difluorobenzylamine with chloroacetyl chloride in the presence of a base such as triethylamine. The resulting intermediate is then reacted with N-methylacetamide to yield the final product.

Scientific Research Applications

2-chloro-N-[(3,4-difluorophenyl)methyl]-N-methylacetamide has been used extensively in scientific research as a tool for investigating the biochemical and physiological effects of certain compounds. It is commonly used as a substrate for enzymes such as cytochrome P450 and monoamine oxidase. It has also been used as a ligand for certain receptors, such as the sigma-1 receptor.